[(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone

• IUPAC Name: [(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone
• InChI: InChI=1S/C19H20N4O2/c1-22-17-8-7-14(10-16(17)20-21-22)19(25)23-11-15(18(24)12-23)9-13-5-3-2-4-6-13/h2-8,10,15,18,24H,9,11-12H2,1H3/t15-,18-/m1/s1
• InChI Key: HFHTXUSXXAPIBR-CRAIPNDOSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)N3CC(C(C3)O)CC4=CC=CC=C4)N=N1
• Isomeric SMILES: CN1C2=C(C=C(C=C2)C(=O)N3C[C@H]([C@@H](C3)O)CC4=CC=CC=C4)N=N1
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

[(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of [(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone is not fully understood. However, it has been proposed that this compound acts as a selective inhibitor of acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in various physiological processes such as learning and memory. By inhibiting AChE, this compound may increase the levels of acetylcholine in the brain, which could potentially improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound has high affinity and selectivity for AChE. In addition, it has been shown to have good blood-brain barrier permeability, which is important for its potential use as a drug candidate for neurological disorders. However, the physiological effects of this compound in vivo are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

[(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone has several advantages and limitations for lab experiments. One advantage is that it has high affinity and selectivity for AChE, which makes it a useful tool for studying the role of AChE in various physiological processes. In addition, its good blood-brain barrier permeability makes it a potential drug candidate for neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret its physiological effects.

Future Directions

There are several future directions for research on [(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone. One direction is to further investigate its potential as a drug candidate for neurological disorders such as Alzheimer's disease. In addition, more studies are needed to fully understand its mechanism of action and physiological effects in vivo. Furthermore, its potential as a radioligand for imaging studies in PET should be explored. Overall, this compound has great potential for various applications and warrants further investigation.

Synthesis Methods

[(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone is synthesized through a multistep process. The first step involves the reaction of N-benzylpyrrolidine with 1-methylbenzotriazole-5-carboxylic acid in the presence of a coupling agent such as EDC. The resulting intermediate is then treated with TFA to obtain the final product. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

[(3R,4S)-3-benzyl-4-hydroxypyrrolidin-1-yl]-(1-methylbenzotriazol-5-yl)methanone has been studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease. In addition, it has been studied for its potential as a radioligand for imaging studies in positron emission tomography (PET).